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An In-Depth Technical Guide to the Physicochemical Properties of Bis(tripropyltin) oxide
(CAS Number: 1067-29-4)

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties,
analytical methodologies, and safety considerations for Bis(tripropyltin) oxide (CAS No.
1067-29-4). As an organotin compound with applications in various industrial processes, a
thorough understanding of its characteristics is paramount for researchers and professionals in
related fields. This document synthesizes critical data on its chemical identity, physical
properties, spectral characteristics, stability, and reactivity. Furthermore, it outlines detailed
experimental protocols for its synthesis and analysis, adhering to internationally recognized
standards, to ensure both scientific integrity and safe laboratory practices.

Compound Identification and Chemical Structure

Bis(tripropyltin) oxide, an organometallic compound, is unequivocally identified by the CAS
Registry Number 1067-29-4.[1] Its molecular structure consists of two tripropyltin moieties
linked by an oxygen atom.
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Table 1: Compound Identifiers

Identifier Value

CAS Number 1067-29-4

IUPAC Name tripropyl(tripropylstannyloxy)stannane[1]
Synonyms Hexapropyldistannoxane, Distannoxane,

hexapropyl-, Bis(tri-n-propyltin) oxide[1]

Molecular Formula C18H420Sn2[1]

SMILES CCC(Ccce)o(cceyceCyi]

inChi INChl=1S/6C3H7.0.2Sn/c61-3-
2;;;/n61,3H2,2H3;;;:[1]

InChiKey DZWGKMVDRPKMPD-UHFFFAQOYSA-N[1]

Core Physicochemical Properties

A summary of the key physicochemical properties of Bis(tripropyltin) oxide is presented in

Table 2. These properties are fundamental for its handling, application, and the design of

experimental procedures.

Table 2: Summary of Physicochemical Data

Property Value Source(s)
Molecular Weight 511.9 g/mol [1]
Appearance Colorless to pale yellow liquid [1112]
Boiling Point 195-198 °C at 21 Torr [3]

Toxicity (Oral, rat LD50)

38 mg/kg

[3]

Solubility

Insoluble in water. Soluble in

many organic solvents.[2][4]
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Spectral Analysis

The structural elucidation and confirmation of Bis(tripropyltin) oxide rely on various
spectroscopic techniques. The following sections detail the expected spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to be relatively simple, showing signals
corresponding to the propyl groups attached to the tin atoms. The protons on the carbons
adjacent to the tin atom will exhibit characteristic coupling with the tin isotopes.[1]

e 13C NMR: The carbon NMR spectrum will display distinct signals for the three different
carbon atoms of the propyl chains.[1]

Infrared (IR) Spectroscopy

The IR spectrum of Bis(tripropyltin) oxide is characterized by strong absorptions
corresponding to the C-H stretching and bending vibrations of the propyl groups. A key feature
is the strong absorption band associated with the Sn-O-Sn asymmetric stretching vibration.[1]
The diagnostic region helps in identifying the hydrocarbon portions, while the fingerprint region
is unique to the molecule's overall structure.[5][6][7]

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a powerful
tool for the identification and quantification of Bis(tripropyltin) oxide. The mass spectrum will
show a characteristic isotopic pattern for tin, aiding in the confirmation of its presence in
molecular fragments.[8][9]

Stability and Reactivity Profile

Bis(tripropyltin) oxide is generally stable under standard conditions. However, it is sensitive
to moisture and can undergo hydrolysis.[10] It is incompatible with strong oxidizing agents and
acids.[3] Thermal decomposition may produce irritating gases and vapors.[11]

Experimental Methodologies
Synthesis of Bis(tripropyltin) oxide
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A common method for the synthesis of Bis(tripropyltin) oxide is through the hydrolysis of a
tripropyltin halide, such as tripropyltin chloride, in the presence of a base.[12]

Protocol: Synthesis via Hydrolysis

e Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic
stirrer, a dropping funnel, and a condenser.

e Reagents: Charge the flask with a solution of tripropyltin chloride in a suitable organic
solvent.

o Base Addition: Slowly add an aqueous solution of a base, such as sodium hydroxide, to the
stirred solution of the tripropyltin chloride.

o Reaction: Stir the mixture at room temperature or with gentle heating to drive the hydrolysis
reaction to completion.

o Workup: After the reaction is complete, separate the organic layer. Wash the organic layer
with water to remove any remaining base and salts.

 Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate),
filter, and remove the solvent under reduced pressure to yield Bis(tripropyltin) oxide.
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Synthesis Workflow
1. Dissolve Tripropyltin Chloride
in Organic Solvent
2. Add Aqueous Base
(e.g., NaOH) Dropwise
G. Stir at Room Temperature)

4. Phase Separation

:

5. Wash Organic Layer
with Water

:

6. Dry Organic Layer
(e.g., Na2S04)

G. Filter and Evaporate Solveng

Click to download full resolution via product page

Caption: Synthesis of Bis(tripropyltin) oxide.
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Analytical Quantification by GC-MS

The quantification of Bis(tripropyltin) oxide in various matrices can be achieved using Gas
Chromatography-Mass Spectrometry (GC-MS). This method offers high sensitivity and
selectivity.[9][13][14]

Protocol: GC-MS Analysis

o Sample Preparation:

[e]

Accurately weigh the sample containing the analyte.

o

Extract the analyte using a suitable organic solvent (e.g., hexane).

[¢]

If necessary, perform a derivatization step, such as hydride generation, to improve
volatility and chromatographic performance.[9]

[¢]

Prepare a series of calibration standards of known concentrations.
e GC-MS Instrumentation and Conditions:
o Gas Chromatograph: Agilent 8890 GC (or equivalent).
o Mass Spectrometer: Agilent 7000D Triple Quadrupole GC/MS (or equivalent).
o Column: Agilent J&W HP-5ms (30 m x 0.25 mm, 0.25 pm).
o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: Optimize for the separation of the analyte from matrix
components.

o Injector: Split/splitless inlet, operated in splitless mode for trace analysis.

o MS Parameters: Electron ionization (EIl) source. Operate in Selected lon Monitoring (SIM)
mode for enhanced sensitivity and selectivity, monitoring characteristic ions of the analyte.

e Data Analysis:

© 2026 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b089863/docs?utm_src=pdf-body#cas-number-1067-29-4-physicochemical-data
https://pubmed.ncbi.nlm.nih.gov/10704098/
https://ijppr.humanjournals.com/wp-content/uploads/2025/11/34.Mr_.-Pankaj-Bhalerao1-Dr.-Swarup-Prabhune2-Dr.-Deepak-Parekh3.pdf
https://www.agilent.com/cs/library/applications/an-hazardous-chemicals-gc-ms-8890-7000d-5994-3748en-agilent.pdf
https://pubmed.ncbi.nlm.nih.gov/10704098/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Generate a calibration curve by plotting the peak area of the analyte against its
concentration for the calibration standards.

o Quantify the amount of Bis(tripropyltin) oxide in the sample by comparing its peak area
to the calibration curve.

GC-MS Analysis Workflow
1. Sample Extraction
with Organic Solvent

:

2. Optional Derivatization
(e.g., Hydride Generation)

:

3. Injection into GC-MS

:

4. Chromatographic Separation

:

5. Mass Spectrometric Detection
(SIM Mode)

:

6. Data Analysis and Quantification

Click to download full resolution via product page

Caption: GC-MS Analysis of Bis(tripropyltin) oxide.
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Safety and Handling

Bis(tripropyltin) oxide is a hazardous substance and must be handled with appropriate safety
precautions.

Table 3: GHS Hazard Information

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed[1]

o H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]

skin[1]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[1]
Hazardous to the aquatic 1 H400: Very toxic to aquatic
environment, acute hazard life[1]
Hazardous to the aquatic 1 H410: Very toxic to aquatic life
environment, long-term hazard with long lasting effects[1]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat. All handling should be performed in a well-ventilated fume hood.[11]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep
containers tightly closed.[3]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Applications in Research and Development

Bis(tripropyltin) oxide and related organotin compounds have been utilized as catalysts in
various organic reactions, such as esterification and transesterification.[12] They also serve as
precursors for the synthesis of other organotin derivatives.[11]

References

e OECD. (n.d.). Guidelines for the Testing of Chemicals. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b089863/docs?utm_src=pdf-body#cas-number-1067-29-4-physicochemical-data
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_tripropyltin_-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_tripropyltin_-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_tripropyltin_-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_tripropyltin_-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_tripropyltin_-oxide
http://studentsrepo.um.edu.my/3499/5/2._Chap_1_%E2%80%93_4.pdf
https://www.echemi.com/products/pid_Seven6579-bistripropyltinoxide.html
https://www.benchchem.com/product/b089863/docs?utm_src=pdf-body#cas-number-1067-29-4-physicochemical-data
https://www.gelest.com/wp-content/uploads/13Tin.pdf
http://studentsrepo.um.edu.my/3499/5/2._Chap_1_%E2%80%93_4.pdf
https://www.oecd.org/chemicalsafety/testing/oecdguidelinesforthetestingofchemicals.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Tributyltin oxide. (n.d.). escom Chemie GmbH. Retrieved from [Link]

Synthesis of bis(tri-n-butyltin) oxide. (n.d.). PrepChem.com. Retrieved from [Link]

OECD. (2025, June 25). New, updated and corrected Test Guidelines. Retrieved from [Link]

Analysis of Bis(tributyltin) Oxide in Industrial Products by Mass Spectrometry with Direct
Sample Injection. (2025, August 6). ResearchGate. Retrieved from [Link]

OECD. (n.d.). OECD Guidelines for the Testing of Chemicals, Section 4. Retrieved from
[Link]

Gelest, Inc. (n.d.). Introduction to Organotin Chemistry and Applications. Retrieved from
[Link]

Chapter 1 Organotin Chemistry. (n.d.). UM Students' Repository. Retrieved from [Link]

Organotin(IV) Alkoxides, Siloxides, and Related Stannoxanes. Characterisation and
Thermogravimetric Studies. (n.d.). PMC. Retrieved from [Link]

Bis(tripropyltin) oxide. (n.d.). PubChem. Retrieved from [Link]

Interpreting IR Spectra. (2025, August 29). Chemistry Steps. Retrieved from [Link]

Investigations on organotin compounds. XXII: Hydrolysis products of alkyltin trichlorides.
(2025, August 6). ResearchGate. Retrieved from [Link]

Organotin catalysts in organosilicon chemistry. (n.d.). Academia.edu. Retrieved from [Link]

Density by Variable Density Gradient Column — ASTM D1505. (n.d.). TRL. Retrieved from
[Link]

Standard Test Method for Determination of Tap Density of Metallic Powders and
Compounds. (n.d.). Regulations.gov. Retrieved from [Link]

Analysis of Bis(tributyltin) Oxide in Industrial Products by Mass Spectrometry with Direct
Sample Injection. (2025, August 6). ResearchGate. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.escom-chem.com/en/products/tributyltin-oxide/
https://www.prepchem.com/synthesis-of-bis-tri-n-butyltin-oxide/
https://www.oecd.org/chemicalsafety/testing/new-updated-and-corrected-test-guidelines.htm
https://www.researchgate.net/publication/230868339_Analysis_of_Bis_tributyltin_Oxide_in_Industrial_Products_by_Mass_Spectrometry_with_Direct_Sample_Injection
https://www.oecd-ilibrary.org/environment/oecd-guidelines-for-the-testing-of-chemicals-section-4-health-effects_20745788
https://www.gelest.com/wp-content/uploads/2017/03/introduction_to_organotin_chemistry.pdf
https://studentsrepo.um.edu.my/156/3/BAB_1.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7516805/
https://www.benchchem.com/product/b089863/docs?utm_src=pdf-body#cas-number-1067-29-4-physicochemical-data
https://pubchem.ncbi.nlm.nih.gov/compound/16682947
https://www.chemistrysteps.com/interpreting-ir-spectra/
https://www.researchgate.net/publication/230868339_Analysis_of_Bis_tributyltin_Oxide_in_Industrial_Products_by_Mass_Spectrometry_with_Direct_Sample_Injection
https://www.academia.edu/36586050/Organotin_catalysts_in_organosilicon_chemistry
https://www.trl.com/services/testing-services/physical-properties/density-by-variable-density-gradient-column-astm-d1505/
https://www.regulations.gov/document/CPSC-2021-0010-0004
https://www.researchgate.net/publication/230868339_Analysis_of_Bis_tributyltin_Oxide_in_Industrial_Products_by_Mass_Spectrometry_with_Direct_Sample_Injection
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Standard Test Method For Tap Density of Metal Powders and Compounds. (2022, March 15).
Scribd. Retrieved from [Link]

OECD. (1995, July 27). OECD Guideline for the Testing of Chemicals. Retrieved from [Link]

Tributyltin oxide, Tri Butyl Tin Oxide TBTO Manufacturers, with SDS. (n.d.). Muby Chemicals.
Retrieved from [Link]

Vapor pressure. (n.d.). CRC Handbook of Chemistry and Physics. Retrieved from [Link]

Analytical Quantification Method Development of Genotoxic, Carcinogenic and Nitrosamine
Impurities in Emtricitabine and Tenofovi. (2025, November 15). International Journal of
Pharmacy & Pharmaceutical Research. Retrieved from [Link]

Solubility of Organic and Inorganic Chemicals in Selected Solvents. (1990). National
Technical Information Service. Retrieved from [Link]

Interpreting Infrared Spectra. (n.d.). Specac Ltd. Retrieved from [Link]

Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. (2016, November 23).
Master Organic Chemistry. Retrieved from [Link]

Vapor pressures of various oxides as a function of inverse temperature. (n.d.).
ResearchGate. Retrieved from [Link]

Interpretation of Infrared Spectra, A Practical Approach. (n.d.). Wiley Analytical Science.
Retrieved from [Link]

Development of GC/TQ Methods for the Analysis of Hazardous Chemicals. (n.d.). Agilent.
Retrieved from [Link]

Bis(tripropyltin) oxide. (n.d.). PubChemlLite. Retrieved from [Link]

Determination of bis(tributyltin) oxide by GC--MS with on-line hydride derivatization:
application to drug substance analysis. (n.d.). PubMed. Retrieved from [Link]

ASTM D1475 (Density by Pycnometer). (2024, April 2). SPL. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.scribd.com/document/564593452/Standard-Test-Method-for-Tap-Density-of-Metal-Powders-and-Compounds
https://www.oecd.org/env/testguidelines/109-density-of-liquids-and-solids.pdf
https://www.mubychemicals.com/tributyltin-oxide-tbto.htm
https://hbcp.online/faces/documents/06_60/06_60_0001.xhtml
https://ijppr.humanjournals.com/wp-content/uploads/2025/11/15.Dr_.-S.-Ashok-Kumar-Dr.-K.-Anand-Kumar-Dr.-A.-Bharath-Kumar.pdf
https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/PB91119214.xhtml
https://www.specac.com/en/news/articles/spectroscopy-explained/interpreting-infrared-spectra
https://www.masterorganicchemistry.com/2016/11/23/ir-spectroscopy-a-quick-primer-on-interpreting-spectra/
https://www.researchgate.net/figure/Vapor-pressures-of-various-oxides-as-a-function-of-inverse-temperature_fig6_228919632
https://analyticalscience.wiley.com/do/10.1002/sepspec.21092interpretationofinfraredspectra/
https://www.agilent.com/cs/library/applications/application-gc-tq-hazardous-chemicals-5994-1596en-agilent.pdf
https://www.benchchem.com/product/b089863/docs?utm_src=pdf-body#cas-number-1067-29-4-physicochemical-data
https://pubchemlite.deepchem.io/substance/16682947
https://pubmed.ncbi.nlm.nih.gov/11795000/
https://www.spl-inc.com/astm-d1475-density-by-pycnometer/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Assignment of 1H NMR spectrum and investigation of oxidative degradation of
poly(ethylenimine) using 1H and 13C 1-D and 2-D NMR. (2025, October 23). ResearchGate.
Retrieved from [Link]

o Solubilities of Triphenylphosphine in Ethanol, 2Propanol, Acetone, Benzene, and Toluene.
(n.d.). ResearchGate. Retrieved from [Link]

e AComplete 1 Hand 13 C NMR Data Assignment for Three 3-[Substituted
methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (2024, October 2). MDPI. Retrieved
from [Link]

» Improving the triphenylphosphine/triphenylphosphine oxide (TPP/TPPO)-based method for
the absolute and accurate quantification. (2024, July 5). Agritrop. Retrieved from [Link]

» Solubility of Xylitol in Ethanol, Acetone, N,N-Dimethylformamide, 1-Butanol, 1-Pentanol,
Toluene, 2-Propanol, and Water. (n.d.). Journal of Chemical & Engineering Data. Retrieved
from [Link]

» Ethanol with Toluene and Water. (2015, February 18). IUPAC-NIST Solubilities Database.
Retrieved from [Link]

e SOLUBILITY DATA SERIES. (n.d.). GitHub Pages. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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